Cas no 1042780-11-9 ((5-methyl-1,2-oxazol-3-yl)methanesulfonamide)

• Product Name: (5-methyl-1,2-oxazol-3-yl)methanesulfonamide
• CAS No: 1042780-11-9
• MF: C₅H₈N₂O₃S
• MW: 176.193619728088
• MDL: MFCD11172474
• CID: 4569396
• PubChem ID: 28788245
• Update Time: 2025-05-21

(5-methyl-1,2-oxazol-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2-oxazol-3-yl)methanesulfonamide

• MDL： MFCD11172474
• Inchi： 1S/C5H8N2O3S/c1-4-2-5(7-10-4)3-11(6,8)9/h2H,3H2,1H3,(H2,6,8,9)
• InChI Key： SLRNOCFPPZPYNY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CS(N)(=O)=O)=N1

(5-methyl-1,2-oxazol-3-yl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on (5-methyl-1,2-oxazol-3-yl)methanesulfonamide

Compound CAS No. 1042780-11-9: (5-Methyl-1,2-Oxazol-3-yl)Methanesulfonamide

The compound with CAS No. 1042780-11-9, commonly referred to as (5-methyl-1,2-oxazol-3-yl)methanesulfonamide, is a significant entity in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug development and materials science. The oxazole ring system in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring heterocyclic compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5-methyl-1,2-oxazol-3-yl)methanesulfonamide through various methodologies. One notable approach involves the coupling of an oxazole derivative with a sulfonamide group using palladium-catalyzed cross-coupling reactions. This method not only enhances the yield but also ensures high purity, which is critical for downstream applications in pharmacology and material science.

The structural features of this compound, particularly the methyl-substituted oxazole moiety, play a pivotal role in its reactivity and biological activity. Studies have shown that the methyl group at position 5 of the oxazole ring significantly influences the electronic properties of the molecule, thereby affecting its interaction with biological targets. This insight has led to its exploration as a potential lead compound in drug discovery programs targeting specific enzymes and receptors.

In terms of applications, (5-methyl-1,2-oxazol-3-yl)methanesulfonamide has demonstrated promising results in preliminary biological assays. For instance, it has shown moderate inhibitory activity against certain kinases, which are key players in various disease pathways such as cancer and inflammatory disorders. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

Moreover, the compound's stability under physiological conditions and its ability to permeate cellular membranes make it an attractive candidate for further preclinical studies. Researchers are currently investigating its pharmacokinetic profile and toxicity parameters to assess its suitability as a drug candidate.

From a materials science perspective, the sulfonamide group in (5-methyl-1,2-oxazol-3-yl)methanesulfonamide confers it with unique surface properties, rendering it useful in the development of advanced materials such as self-healing polymers and stimuli-responsive coatings. Its ability to form hydrogen bonds with surrounding molecules enhances its compatibility with various polymer systems, opening avenues for innovative applications in nanotechnology.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on modifying the substituents on the oxazole ring to optimize the compound's bioavailability and efficacy. For example, substituting the methyl group with electron-withdrawing groups has been shown to enhance its binding affinity to target proteins, paving the way for more potent drug candidates.

In conclusion, (5-methyl-1,2-Oxazol-3-YL)Methanesulfonamide (CAS No. 1042780-11-9) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure and promising biological profile position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of medicine and materials science.